2-Azido-5-fluorobenzonitrile

• Molecular Formula: C7H3FN4
• Molecular Weight: 162.12 g/mol
• IUPAC Name: 2-azido-5-fluorobenzonitrile
• InChI: InChI=1S/C7H3FN4/c8-6-1-2-7(11-12-10)5(3-6)4-9/h1-3H
• InChI Key: HYDYCWSALVVQFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C#N)N=[N+]=[N-]

Description

2-Azido-5-fluorobenzonitrile is a useful research compound. Its molecular formula is C7H3FN4 and its molecular weight is 162.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of NaN3 (1.17 g, 1.8 mmol) and difluorobenzonitrile (0.5 g, 3.6 mmol) in DMA (60 mL) was heated at 100° C. for 30 minutes. The mixture was next diluted with water (300 mL) and ether (300 mL). The organic layer was washed three times with water and brine. The organic layer was dried (MgSO4) and concentrated. The crude product was purified by flash column chromatography using ether:hexane (1:5) as eluent to give the desired product (1q) as white crystals (0.3 g, 53% isolated yield). 1H NMR (400 MHz, CDCl3) δ 7.38-7.31 (m, 2H), 7.27-7.18 (m, 1H).